Cas no 2228507-05-7 (tert-butyl 4-(2-amino-3-hydroxypropyl)-1H-imidazole-1-carboxylate)

• Product Name: tert-butyl 4-(2-amino-3-hydroxypropyl)-1H-imidazole-1-carboxylate
• CAS No: 2228507-05-7
• MF: C₁₁H₁₉N₃O₃
• MW: 241.286862611771
• CID: 6029826
• PubChem ID: 165782889
• Update Time: 2023-12-27

tert-butyl 4-(2-amino-3-hydroxypropyl)-1H-imidazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(2-amino-3-hydroxypropyl)-1H-imidazole-1-carboxylate
• EN300-1896152
• 2228507-05-7

• Inchi： 1S/C11H19N3O3/c1-11(2,3)17-10(16)14-5-9(13-7-14)4-8(12)6-15/h5,7-8,15H,4,6,12H2,1-3H3
• InChI Key： CQSMQQGDDGOHGT-UHFFFAOYSA-N
• SMILES： O(C(N1C=NC(=C1)CC(CO)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 241.14264148g/mol
• Monoisotopic Mass: 241.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 90.4Ų